Cas no 57269-65-5 (4-(2-Ethoxy-2-oxoethyl)benzoic acid)

• Product Name: 4-(2-Ethoxy-2-oxoethyl)benzoic acid
• CAS No: 57269-65-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2113834
• Update Time: 2023-08-04

4-(2-Ethoxy-2-oxoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxy-2-oxoethyl)benzoic acid
• YBIFNYIHKMDQFH-UHFFFAOYSA-N
• 4-carboxybenzeneacetic acid ethyl ester
• 4-carboxy-benzeneacetic acid ethyl ester
• 4-(2-Ethoxy-2-oxoethyl)benzoic acid

• Inchi： 1S/C11H12O4/c1-2-15-10(12)7-8-3-5-9(6-4-8)11(13)14/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： YBIFNYIHKMDQFH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6